In social insects, juvenile hormone (JH) affects the degree of ovarian development, reproductive status, and temporal polyethism in workers. JH also contributes to determining the epicuticular chemical composition, which differentiates the castes of queens and workers. However, a few studies have evaluated the action of JH on behavioral ontogeny, cuticular chemical profile, and oocyte length and width, especially in social wasps of independent foundation. Therefore, the following hypotheses were tested: (i) topical application of JH changes the behavioral ontogeny of newly emerged workers; and (ii) changes might be detected in the cuticular chemical composition and oocyte length and width of newly emerged females receiving topical application of JH. The treatment consisted of application of JH, at a concentration of 25 µg.µL−1 in acetone, to 1-day-old Mischocyttarus consimilis workers. The application of JH to newly emerged M. consimilis females significantly altered oocyte length and width, with effects on behavioral ontogeny and the cuticular chemical compounds signaling these parameters in the colony. No effects of the solvent on female physiology were observed, reinforcing that the observed changes were due to the specific effects of JH.

Juvenile hormone (JH) is a key insect hormone involved in the regulation of physiological, developmental and behavioural processes. In social insects, it has been shown that JH can play a key role in modulating reproductive division of labour, age-related division of labour and chemical signalling, and can display marked changes in function of the degree of sociality. Here, we checked the effects of JH on reproduction in single foundresses of two neotropical primitively eusocial wasp species, Mischocyttarus cerberus and Mischocyttarus cassununga, by examining how treatments with the JH-analogue methoprene and the anti-JH precocene affect egg-laying, ovarian activation and chemical profiles. Our hypothesis was that reproduction and the production of particular fertility-linked cuticular hydrocarbon cues might be under shared JH control already in primitively eusocial wasp species, and this could have been a key enabler to allow such cues to later evolve into full-fledged queen pheromone signals in advanced eusocial species. In line with this hypothesis, we show that our hormone treatments significantly affected both egg laying and the production of particular hydrocarbons present on the egg surface. We discuss the relevance of these findings in the context of the evolution of social insect queen pheromones in advanced eusocial species with a morphologically differentiated queen–worker caste.

A vast diversity of parasites associates with ants. Living in and around ant nests of these organisms must overcome ant colony defenses. As ant defensive behavior is mainly mediated by species-specific cuticular hydrocarbons (CHCs) or alarm pheromones, and ant-associated parasites can either crack their hosts’ chemical communication code by modifying their own CHC profiles or use pro-active strategies like chemical weaponry for distraction and repellency. While the chemical nature of ant–parasite interactions has been intensively studied for highly host-specific parasites, the chemical-deceptive strategies of the rather rare ant-resembling heteropterans are unknown. To gain insight into this system, I studied the bug Scolopostethus pacificus (Barber 1918) which can be found near the nests of the ecologically dominant and aggressive velvety tree ant (Liometopum occidentale, Emery 1895). Using behavioral, chemical, and molecular approaches, I disentangled the relationship of S. pacificus and its host ant. Chemical profiling of the bug and the ant revealed that the bug does not make use of CHC insignificance or mimicry, but instead uses a cocktail of volatile compounds released from its metathoracic glands that likely moderates encounters with its aggressive host. Feeding trials with armed and artificially disarmed bugs revealed a defensive function of the gland exudates. Targeted molecular gut barcoding showed that S. pacificus does not feed on L. occidentale. These results suggest that chemical weaponry, rather than a chemical code-cracking CHC matching or chemical insignificance, enables S. pacificus to get along with and live in close proximity to its host ant.

The cypress bark beetle, Phloeosinus aubei (Coleoptera, Curculionidae, Scolytinae) prefers to build breeding galleries in decaying host trees. However, volatile cues specific to decaying or actively infested trees have not yet been reported. Any such information would be useful for the management of this invasive, wood-boring species that has become established across Europe in the temperate zone and is now a key pest of ornamental Cupressaceae in nurseries and urban landscapes. Our objective was to reveal key components in host volatiles specific to stressed trees, which could be potential signals for the pest of its suitability for colonisation. Volatile profiles of arborvitae, Thuja occidentalis ‘Smaragd’ suffering from either dehydration or fresh infestation of P. aubei was collected and compared to that samples from healthy control trees. Analyses of volatiles by gas chromatography coupled to an electroantennographic detector revealed substantial differences between healthy, dehydrated and infested trees. Structural elucidation of the major antennally active components revealed that both α-pinene and α-thujene were prevalent in the volatiles of infested trees, whilst α-thujone was the major component in volatiles of healthy trees. In volatiles collected from trunks housing fresh P. aubei female nuptial chambers, sharp increases of β-pinene, myrcene, limonene, and p-cymene were noticed, alongside trace amounts of camphene and fenchene. Volatiles collected from fresh frass showed a similar profile, but with a somewhat smaller amount of limonene. Fenchone was present in each type of volatiles, however, only in low amounts. Further studies should be directed to reveal the behavioural role of these components, which could be helpful in developing kairomone-based techniques for monitoring the flight of the pest in stands of scale-leafed trees.

The South American locust, Schistocerca cancellata (Serville 1838), is considered to be the most serious agricultural pest in Argentina and neighboring countries. The species is famous for the strong and pleasant aromatic scent of mature males in the gregarious phase. We identified this fragrance as a mixture of two main aromatic compounds, benzyl alcohol, and 2-phenylethanol. The male-specific volatiles are emitted almost exclusively from the abdomen. The release of the male volatiles is linked to sexual maturity and is influenced by the intensity of sexual competition between males. Consequently, a function of the volatiles as a gregarious mature male-emitted pheromone in the context of reproduction is obvious. No female-specific volatiles were found. Some compounds of the semivolatile fraction of the cuticular hydrocarbon (CHC) profile were also detected in the headspace of both sexes. This fraction of the CHCs of S. cancellata consists almost entirely of unbranched C23 to C31 alkanes. The profiles vary slightly between the sexes and differ from the reference profile of the prominent and well-studied species S. gregaria. Thus, semivolatile components of the CHCs may also play an important role in the short-range mate recognition system of the species.

Bark beetles of the genus Polygraphus have recently been involved in large bark beetle outbreaks in central Sweden, together with the European spruce bark beetle Ips typographus. Three species of Polygraphus can be found in this region; Polygraphus poligraphus, Polygraphus punctifrons and Polygraphus subopacus. Efficient pheromone traps would facilitate further investigations of these species and their role in bark beetle outbreaks. Pheromone compounds have previously been identified in P. poligraphus and P. punctifrons, but not in P. subopacus. Thus, we allowed males and females of P. subopacus to bore in the bark of stem sections of Norway spruce (Picea abies) in the laboratory. Volatile organic compounds from boring insects were sampled with SPME and analysed with GC–MS and several male-specific compounds were observed. The male specific compounds were 3-methyl-3-buten-1-ol, 3-methyl-2-buten-1-ol, 3-methyl-2-butenal, grandisol, fragranol, (Z)-2-(3,3-dimethylcyclohexylidene)-ethanol, (E)-2-(3,3-dimethylcyclohexylidene)-ethanol, (Z)-2-(3,3-dimethylcyclohexylidene)-acetaldehyde, (E)-2-(3,3-dimethylcyclohexylidene)-acetaldehyde, geranial and γ-isogeraniol. (Z)-2-(3,3-dimethylcyclohexylidene)-ethanol, [(Z)-DMCHE], was identified from GC–MS analysis to be the major male-specific compound while the (E)-isomer, [(E)-DMCHE], was found as a minor compound. These two compounds gave positive responses in EAG analyses with antennae from males and females of P. subopacus. Thus, (Z)- and (E)-DMCHE were used in a field experiment in central Sweden but only (Z)-DMCHE was found to be attractive to males and females of P. subopacus. Consequently, (Z)-DMCHE was established to be a component of P. subopacus aggregation pheromone.

European foulbrood (EFB), caused by Melissococcus plutonius, is a globally distributed bacterial brood disease affecting Apis mellifera larvae. There is some evidence, even if under debate, that spreading of the disease within the colony is prevented by worker bees performing hygienic behaviour, including detection and removal of infected larvae. Olfactory cues (brood pheromones, signature mixtures, diagnostic substances) emitted by infected individuals may play a central role for hygienic bees to initiate the disease-specific behaviour. However, the mechanisms of cue detection and brood removal, causing hygienic behaviour in EFB affected colonies, are poorly understood. Here, coupled gas chromatography-mass spectrometry (GC–MS) was used to detect disease-specific substances, changes in cuticular hydrocarbon (CHC) profiles, and brood ester pheromones (BEPs) of honey bee larvae artificially infected with M. plutonius. Although no diagnostic substances were found in significant quantities, discriminant analysis revealed specific differences in CHC and BEP profiles of infected and healthy larvae. β-Ocimene, a volatile brood pheromone related to starvation and hygienic behaviour, was present in all larvae with highest quantities in healthy young larvae; whereas oleic acid, a non-volatile necromone, was present only in old infected larvae. Furthermore, γ-octalactone (newly discovered in A. mellifera in this study) was detectable in trace amounts only in infected larvae. We propose that the deviation from the olfactory profile of healthy brood is supposed to trigger hygienic behaviour in worker bees. To confirm the relevance of change in the chemical bouquet (CHCs, BEPs, γ-octalactone, etc.), a field colony bioassay is needed, using healthy brood and hygienic bees to determine if bouquet changes elicit hygienic behaviour.

The title of the article the word “of” has been deleted.

A major hypothesis for the evolution of chemical signals is that pheromones arise from non-communicative precursor compounds. However, data supporting this hypothesis are rare, primarily because the original functions of the antecedent compounds often have been lost. A notable exception, however, is the parasitoid wasp species Leptopilina heterotoma, whose compound (−)-iridomyrmecin is used as a defensive secretion, a cue for females to avoid competition with con- and hetero-specific females, and as the primary component of the females’ sex pheromone. To better understand the evolution of sex pheromones from defensive compounds, we examined the chemical ecology of L. pacifica, the sister species of L. heterotoma. Here, we show that L. pacifica also produces a defensive secretion containing a species-specific mixture of mostly iridoid compounds. However, the composition of the secretion is more complex than in L. heterotoma, and iridomyrmecin is only a minor component. Moreover, in contrast to L. heterotoma, conspecific female competitors were not avoided by female subjects, and a role of the iridoids in the female sex pheromone of L. pacifica can be excluded, as only the females’ cuticular hydrocarbons (CHCs) resulted in the elicitation of courtship by males. Although closely related, the two sister species show substantial differences in the use of the defensive secretion for communicative purposes. Variation in pheromone usage in this genus still presents a conundrum, highlighting the need for additional studies to understand the selective forces shaping the evolution of pheromone composition.

The behavioral responses of two bed bug species, Cimex lectularius L. and C. hemipterus (F.), to conspecific or heterospecific nymphal aldehyde blends were examined using a two-choice olfactometer. Volatile cues from exuviae or a synthetic blend containing (E)-2-hexenal, 4-oxo-(E)-2-hexenal, (E)-2-octenal, and 4-oxo-(E)-2-octenal were tested. In both species, the adults settled preferentially on the olfactometer treatment side when conspecific volatile aldehyde cues were provided. When tested with heterospecific volatile aldehyde cues, only adult C. lectularius preferentially responded to C. hemipterus volatile cues. Adult C. hemipterus was indifferent to the aldehyde blend of C. lectularius. Potential implications of the finding on bed bug biology and practical pest management are discussed.